N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C22H26N2O6S/c1-4-9-24-17-7-5-15(12-19(17)30-14-22(2,3)21(24)25)23-31(26,27)16-6-8-18-20(13-16)29-11-10-28-18/h5-8,12-13,23H,4,9-11,14H2,1-3H3
• InChI Key: WHXHJWSKWTVMNX-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4)OCC(C1=O)(C)C
• Molecular Formula: C22H26N2O6S
• Molecular Weight: 446.5 g/mol
• CAS No.: 922049-76-1

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzoxazepine ring, a benzo[b][1,4]dioxine ring, and a sulfonamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzoxazepine and benzo[b][1,4]dioxine rings are likely to contribute to the rigidity of the molecule, while the sulfonamide group could be involved in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its rigidity and affect its solubility. The sulfonamide group could influence its acidity and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, the mechanism of action would depend on the specific biological target of the drug.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be a drug, future research could focus on optimizing its synthesis, improving its efficacy, and assessing its safety.